4-((3-Nitrophenyl)amino)-4-oxo-2-(piperazin-1-yl)butanoic acid

• IUPAC Name: 4-(3-nitroanilino)-4-oxo-2-piperazin-1-ylbutanoic acid
• InChI: InChI=1S/C14H18N4O5/c19-13(16-10-2-1-3-11(8-10)18(22)23)9-12(14(20)21)17-6-4-15-5-7-17/h1-3,8,12,15H,4-7,9H2,(H,16,19)(H,20,21)
• InChI Key: XMEIYTGFSAKPST-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(CC(=O)NC2=CC(=CC=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H18N4O5
• Molecular Weight: 322.32 g/mol
• CAS No.: 899991-98-1

Description

4-((3-Nitrophenyl)amino)-4-oxo-2-(piperazin-1-yl)butanoic acid is a useful research compound. Its molecular formula is C14H18N4O5 and its molecular weight is 322.321. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Polyamides and Macrocyclic Compounds

Polyamides containing nucleobases like uracil and adenine have been synthesized through reactions involving compounds structurally related to 4-((3-Nitrophenyl)amino)-4-oxo-2-(piperazin-1-yl)butanoic acid. These polyamides demonstrate solubility in water and potential for various biomedical applications due to their molecular weights and structural features involving piperazine and nitrophenyl groups (Hattori & Kinoshita, 1979). Additionally, bifunctional tetraaza macrocycles have been synthesized for potential use as chelating agents, showcasing the versatility of nitrophenyl and piperazine functionalities in creating complex molecular architectures with potential applications in diagnostic imaging or drug delivery (McMurry et al., 1992).

Antimicrobial and Antitubercular Activities

Compounds incorporating the piperazine moiety and related structures have been explored for their antimicrobial properties. For instance, novel triazole derivatives, including those with modifications at the piperazine unit, have been synthesized and found to possess good to moderate activities against various microorganisms, highlighting the potential of such compounds in developing new antimicrobial agents (Bektaş et al., 2007). Another study focused on synthesizing 6-nitroquinolone-3-carboxylic acids with piperazine derivatives, showing significant antimycobacterial activity, suggesting their potential as therapeutic agents against tuberculosis and possibly other bacterial infections (Senthilkumar et al., 2009).

Drug Discovery and Molecular Engineering

Research into 4-(arylmethyl)-1-(4-phenyl-3-amino-2-hydroxy-butyl)-piperazine derivatives has indicated their potential as anti-malarial agents, showcasing the critical role of the piperazine unit in enhancing biological activity against malaria, which further exemplifies the importance of such compounds in drug discovery efforts for neglected tropical diseases (Cunico et al., 2009).